Cas no 1405-37-4 (Capreomycin sulfate)

Capreomycin sulfate Properties

Names and Identifiers

• capreomycin sulfate from streptomyces*capreolus
• Capreomycin Sulphate
• Capreomycin Sulfate
• Capastat sulfate
• Capreomycin sulfate from Streptomyces capreolus
• Capreomycin (sulfate)
• Capromycin sulfate
• Potency 700 - 1050 &micro
• Capreomycin sulfate salt
• caprocin
• Capreomicin sulphate
• CapreoMycin Sulfate API
• capreomycin,sulfate(salt)
• capreomycin sulfate sterile
• Capreomycin
• Sulfuric acid
• Capromycinsulfate
• Capreomycin/Sulfuric acid
• (2S)-2,5-Diamino-N-[[(2S,5S,11S,15S)-15-amino-11-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-8-[(carb
• H-Dap(1)-DL-Ser-Dap(2)-Dha(ureido)-DL-Arg-(1).H-Orn-(2).H2SO4
• CAPREOMYCIN SULFATE
• CAPREOMYCINSULFATE
• CAPREOMYCIN, SULFATE (SALT)
• CCG-270439
• 1405-37-4
• (2S)-2,5-Diamino-N-(((2S,5S,11S,15S,Z)-15-amino-11-(2-amino-3,4,5,6-tetrahydropyrimidin-4-yl)-2-(hydroxymethyl)-3,6,9,12,16-pentaoxo-8-(ureidomethylene)-1,4,7,10,13-pentaazacyclohexadecan-5-yl)methyl)pentanamide sulfate
• A911135
• NS00021009
• AKOS025310793
• LFFNIXQXRKNZCE-XYHGUWSSSA-N
• capastat sulfate
• CAPREOMYCIN SULPHATE
• +Expand

• MDL： MFCD00079032
• InChIKey： LFFNIXQXRKNZCE-BSPPLRILSA-N
• Inchi： 1S/C24H42N14O8.H2O4S/c25-4-1-2-10(26)17(40)32-7-13-19(42)34-14(8-33-24(29)46)20(43)38-16(12-3-5-30-23(28)37-12)22(45)31-6-11(27)18(41)36-15(9-39)21(44)35-13;1-5(2,3)4/h8,10-13,15-16,39H,1-7,9,25-27H2,(H,31,45)(H,32,40)(H,34,42)(H,35,44)(H,36,41)(H,38,43)(H3,28,30,37)(H3,29,33,46);(H2,1,2,3,4)/b14-8-;/t10-,11-,12?,13-,15?,16?;/m0./s1
• SMILES： S(=O)(=O)(O[H])O[H].O=C1C([H])(C2([H])C([H])([H])C([H])([H])N=C(N([H])[H])N2[H])N([H])C(/C(=C(\[H])/N([H])C(N([H])[H])=O)/N([H])C([C@]([H])(C([H])([H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])[H])=O)N([H])C(C([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])N1[H])N([H])[H])=O)=O)=O)=O

Computed Properties

• Exact Mass: 752.29800
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 9
• Monoisotopic Mass: 766.314034
• Heavy Atom Count: 51
• Complexity: 1310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 768
• Surface Charge: 0
• Topological Polar Surface Area: 461

Experimental Properties

• LogP: -2.00290
• PSA: 458.90000
• Water Partition Coefficient: Freely soluble in water
• Boiling Point: 1290.8°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: >110°(230°F)
• Solubility: H2O: soluble50mg/mL
• Color/Form: Not determined.
• Solubility: Not determined
• Specific Rotation: -32 ~ -25° (c=5, H2O)
• Density: 1.3400

Related Categories

• Other Chemical Reagents